Cas no 3770-58-9 (Cytidine 5'-(tetrahydrogen triphosphate), 2'-deoxy-, tetrasodium salt)

• Product Name: Cytidine 5'-(tetrahydrogen triphosphate), 2'-deoxy-, tetrasodium salt
• CAS No: 3770-58-9
• MF: C₉H₁₂N₃Na₄O₁₃P₃
• MW: 143.14056g/mol
• CID: 313087
• PubChem ID: 91871893
• Update Time: 2024-02-29

Cytidine 5'-(tetrahydrogen triphosphate), 2'-deoxy-, tetrasodium salt Chemical and Physical Properties

Names and Identifiers

• Cytidine5'-(tetrahydrogen triphosphate), 2'-deoxy-, tetrasodium salt (9CI)
• Cytidine 5'-(tetrahydrogen triphosphate), 2'-deoxy-, tetrasodium salt
• 2'-DEOXYCYTIDINE-5'-TRIPHOSPHORIC ACID TETRASODIUM SALT
• 2'-Deoxycytidine 5'-triphosphoric acid tetrasodium salt
• CID 101979276

• Inchi： 1S/C9H16N3O13P3.4Na/c10-7-1-2-12(9(14)11-7)8-3-5(13)6(23-8)4-22-27(18,19)25-28(20,21)24-26(15,16)17;;;;/h1-2,5-6,8,13H,3-4H2,(H,18,19)(H,20,21)(H2,10,11,14)(H2,15,16,17);;;;/q;4*+1/p-4/t5-,6+,8+;;;;/m0..../s1
• InChI Key： OMTROTXSORXTNV-OIXZBRQUSA-J
• SMILES： P(=O)([O-])(OP(=O)(O)OP(=O)([O-])[O-])OC[C@@H]1[C@H](C[C@H](N2C(=NC(C=C2)=N)[O-])O1)O.[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 143.058243
• Monoisotopic Mass: 143.058243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 804
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine deoxyribonucleotides Pyrimidine deoxyribonucleoside triphosphates